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Compound of Interest

Compound Name: 3-(Chloromethyl)benzaldehyde

Cat. No.: B1290163 Get Quote

This guide provides critical safety, operational, and disposal information for laboratory

professionals handling 3-(Chloromethyl)benzaldehyde. Adherence to these procedures is

essential for ensuring personal safety and regulatory compliance.

Hazard Overview: 3-(Chloromethyl)benzaldehyde is a hazardous chemical that poses

several risks upon exposure. It is harmful if swallowed or inhaled, causes skin irritation, and

can result in serious eye damage.[1][2][3] It may also cause respiratory irritation.[1][2][4][5][6] It

is classified as a combustible liquid.[2] Therefore, proper handling and the use of appropriate

personal protective equipment are imperative.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory PPE for handling 3-
(Chloromethyl)benzaldehyde to minimize exposure and ensure safety.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to EN166 or

NIOSH standards.[2][7] A face

shield may also be required.[3]

[8]

To protect against splashes

and vapors that can cause

serious eye damage.[1][2][9]

Hand Protection

Chemical-resistant gloves

(e.g., PVC).[2][8] Gloves must

be inspected before use and

disposed of properly after.[2][3]

[7]

To prevent skin contact, which

can cause irritation.[1][2][9]

Body Protection

Impervious clothing, such as a

lab coat or overalls, and a PVC

apron.[2][7][8]

To protect the skin from

accidental splashes or spills.[2]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary.[1][2]

To prevent the inhalation of

vapors, which may cause

respiratory irritation.[1][2][9]

Foot Protection Safety shoes.[1][10]

To protect the feet from

chemical spills and other

laboratory hazards.

Operational Plan: Step-by-Step Handling Protocol
1. Pre-Operational Checks:

Verify Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.[2][3]

Inspect PPE: Thoroughly check all personal protective equipment for any signs of damage or

wear.[2][3] Ensure gloves are free of holes and safety glasses are clean.[2]
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Review Safety Data Sheet (SDS): Have the SDS for 3-(Chloromethyl)benzaldehyde readily

accessible for reference.[2]

Emergency Equipment: Confirm that an emergency eye wash fountain and safety shower

are available in the immediate vicinity of potential exposure.[1][8]

2. Handling the Chemical:

Work Area: Conduct all work with 3-(Chloromethyl)benzaldehyde in a well-ventilated area

or a chemical fume hood.[2][8]

Avoid Contact: Avoid all personal contact with the chemical, including inhalation of dust, mist,

or spray.[1][8] Wear the appropriate PPE at all times.[1][3]

Hygiene: Do not eat, drink, or smoke when using this product.[1][8] Wash hands thoroughly

after handling.[1][3]

Storage: Keep the container tightly closed when not in use.[1][4][9] Store in a cool, dry, well-

ventilated area away from heat, sparks, and flame.[1][8] The chemical is air and moisture

sensitive, so storage under an inert gas is recommended.[1][3] It should be stored away from

incompatible materials such as strong bases and strong oxidizing agents.[1]

3. In Case of a Spill:

Evacuate: Evacuate all non-essential personnel from the spill area.[3]

Remove Ignition Sources: Eliminate all potential sources of ignition.[2][7]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

[2][9]

Collection: Collect the absorbed material into a suitable, labeled container for disposal.[2][3]

Ventilation and Cleaning: Ventilate the area and thoroughly clean the spill site.[2]

Disposal Plan
1. Waste Chemical Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1290163?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Chlorobenzaldehyde.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322751_msds.pdf
https://www.benchchem.com/product/b1290163?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Chlorobenzaldehyde.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322751_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322751_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://www.angenechemical.com/sds/73291-09-5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322751_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://www.angenechemical.com/sds/73291-09-5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/418099
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322751_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://www.angenechemical.com/sds/73291-09-5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-00.pdf
https://www.angenechemical.com/sds/73291-09-5.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Chlorobenzaldehyde.pdf
https://www.cdhfinechemical.com/images/product/msds/10_800615725_3-ChloroBenzaldehyde-CASNO-587-04-2-MSDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Chlorobenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC108610250&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Chlorobenzaldehyde.pdf
https://www.angenechemical.com/sds/73291-09-5.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Chlorobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Professional Disposal: Arrange for a licensed professional waste disposal service to dispose

of the material.[3]

Incineration: In some cases, the waste may be removed to an authorized incinerator

equipped with an afterburner and a flue gas scrubber.[1]

Regulations: All disposal methods must be in accordance with local, state, and federal

regulations.[4] Do not let the product enter drains.[3][9]

2. Contaminated Material Disposal:

PPE: Used and contaminated gloves should be disposed of in accordance with applicable

laws and good laboratory practices.[3][7]

Packaging: Dispose of contaminated packaging as you would the unused product.[3][7]

Containers: Do not mix with other waste. Handle uncleaned containers as you would the

product itself.[4]

Workflow for Handling 3-(Chloromethyl)benzaldehyde
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Caption: Workflow for the safe handling and disposal of 3-(Chloromethyl)benzaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1290163?utm_src=pdf-body-img
https://www.benchchem.com/product/b1290163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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